3-Methoxy-1,2-thiazol-4-amine hydrochloride
Overview
Description
3-Methoxy-1,2-thiazol-4-amine hydrochloride is a chemical compound with the CAS Number: 2089258-33-1 . It has a molecular weight of 166.63 . The compound is a powder in physical form .
Molecular Structure Analysis
The InChI code for 3-Methoxy-1,2-thiazol-4-amine hydrochloride is 1S/C4H6N2OS.ClH/c1-7-4-3(5)2-8-6-4;/h2H,5H2,1H3;1H . This indicates the presence of carbon, hydrogen, nitrogen, oxygen, sulfur, and chlorine atoms in the molecule.Physical And Chemical Properties Analysis
3-Methoxy-1,2-thiazol-4-amine hydrochloride is a powder at room temperature .Scientific Research Applications
Development of Drugs and Biologically Active Agents
Thiazole is a versatile standalone moiety contributing to the development of various drugs and biologically active agents . Molecules containing a thiazole ring behave unpredictably when entering physiological systems, potentially activating or stopping biochemical pathways and enzymes, or stimulating or blocking receptors in biological systems .
Anticancer Applications
Thiazole derivatives have been synthesized and evaluated for their anticancer activity . The compounds containing thiazole moieties are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin .
Antimicrobial Applications
Thiazoles have shown antimicrobial activity. For example, sulfazole, a short-acting sulfa drug, contains a thiazole moiety .
Antifungal Applications
Thiazole derivatives have been used in antifungal drugs. For instance, abafungin is a drug that contains a thiazole ring .
Antidiabetic and Anti-inflammatory Applications
Thiazole derivatives have been studied for their potential antidiabetic and anti-inflammatory activities .
Anti-Alzheimer and Antihypertensive Applications
Thiazole-based compounds have been investigated for their potential use in the treatment of Alzheimer’s disease and hypertension .
Industrial Applications
Thiazole derivatives have been used in various industrial applications, such as agrochemicals, industrial, and photographic sensitizers .
Research and Development of New Molecules
Thiazole-based compounds can be modified at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure .
Future Directions
While specific future directions for 3-Methoxy-1,2-thiazol-4-amine hydrochloride are not mentioned in the search results, thiazole derivatives continue to be of interest in medicinal chemistry research due to their diverse biological activities . Researchers are hopeful in finding more medications from this class .
properties
IUPAC Name |
3-methoxy-1,2-thiazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2OS.ClH/c1-7-4-3(5)2-8-6-4;/h2H,5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJDDIJGOWQDSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NSC=C1N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-1,2-thiazol-4-amine hydrochloride | |
CAS RN |
2089258-33-1 |
Source
|
| Record name | 3-methoxy-1,2-thiazol-4-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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